rel-Estradiol-13C6

• Molecular Formula: C18H24O2
• Molecular Weight: 278.34 g/mol
• InChI: InChI=1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-17,19-20H,2,4,6-9H2,1H3/t14-,15-,16+,17+,18+/m1/s1/i1+1,6+1,7+1,16+1,17+1,18+1
• InChIKey: VOXZDWNPVJITMN-ZCVSQJKHSA-N

rel-Estradiol-13C6 for LC-MS/MS Quantification: Analytical-Grade 13C6-Labeled Estradiol Internal Standard

rel-Estradiol-13C6 (also designated β-Estradiol-13C6, E2-13C6, or 17β-Estradiol-13,14,15,16,17,18-13C6) is a stable isotope-labeled analog of the endogenous steroid hormone estradiol, in which six carbon atoms are replaced with the non-radioactive carbon-13 isotope. With a molecular formula of C18H24(13C)6O2 and a molecular weight of 288.29 g/mol, this compound is engineered as an internal standard (IS) for isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) . It is supplied as a highly characterized reference material, typically with 99 atom% 13C6 isotopic purity, and is intended for use in bioanalytical method validation, clinical research, and pharmaceutical quality control where precise and matrix-independent quantitation of estradiol is required .

13C6 isotope dilution LC-MS/MS internal standard

Co-elutes with native estradiol; no deuterium exchange risk

Compensates for matrix effects and extraction variability

Why Generic Estradiol or Deuterated Internal Standards Cannot Substitute for rel-Estradiol-13C6 in Regulated Bioanalysis

Generic, unlabeled estradiol cannot be substituted as an internal standard because it is chemically indistinguishable from the endogenous analyte in biological samples, making accurate quantitation impossible via mass spectrometry. Substituting a deuterated internal standard (e.g., estradiol-d4 or d5) introduces a different class of risk: deuterium-hydrogen exchange under aqueous or acidic chromatographic conditions can alter retention times and compromise quantitative accuracy due to differential matrix effects and ionization behavior relative to the unlabeled analyte [1]. In contrast, the 13C6 labeling in rel-Estradiol-13C6 is embedded within the carbon skeleton, rendering it chemically inert to proton exchange and ensuring co-elution with the native estradiol peak, thereby fulfilling the regulatory expectation for a stable isotope-labeled internal standard that compensates for matrix effects, extraction recovery variability, and instrument drift [2].

Unlabeled estradiol

Chemically indistinguishable from endogenous analyte; cannot correct for recovery or matrix effects in MS quantitation.

Deuterated estradiol (e.g., d4)

Deuterium-hydrogen exchange may shift retention times and introduce differential ionization, compromising quantitative accuracy across matrices.

• [1] AptoChem. (2025). François Deschamps on isotope standards for bioanalysis. LinkedIn Article. View Source
• [2] Szarka S, Nguyen V, Prokai L, Prokai-Tatrai K. Separation of dansylated 17β-estradiol, 17α-estradiol, and estrone on a single HPLC column for simultaneous quantitation by LC-MS/MS. Anal Bioanal Chem. 2013;405(10):3399-3406. DOI: 10.1007/s00216-013-6710-y. View Source

Product-Specific Quantitative Evidence: Comparative Performance of rel-Estradiol-13C6 Versus Analogs and Alternatives

Superior Matrix Effect Compensation: 13C6 vs Deuterated Estradiol Internal Standards

A peer-reviewed analytical method published in Analytical and Bioanalytical Chemistry explicitly employed 13C-labeled estrogens, including 13C6-estradiol, as internal standards specifically to eliminate potential matrix effects arising from the use of deuterated estrogens. This was validated in a biological matrix (rat serum/tissue) following liquid-liquid extraction and dansyl chloride derivatization [1]. The study demonstrates that while deuterated internal standards can exhibit differential ionization suppression or enhancement in complex matrices relative to the native analyte, the 13C6-labeled analog co-elutes precisely and experiences the identical matrix environment, thereby yielding superior quantitative accuracy [1].

Matrix effect compensation

Class-level

13C6 co-elution eliminates differential matrix effects seen with deuterated IS

Supports matrix-effect correction for method validation

Rat serum/tissue; dansyl derivatization LC-MS/MS (Szarka et al. 2013)

Evidence Dimension	Matrix Effect Elimination (Qualitative/Mechanistic)
Target Compound Data	13C6-labeled estradiol internal standard
Comparator Or Baseline	Deuterated estrogen internal standards
Quantified Difference	Method explicitly states 13C-labeled estrogens used to eliminate potential matrix effects arising from use of deuterated estrogens (class-level mechanism)
Conditions	LC-MS/MS; Dansylated derivatives; Rat serum/tissue extracts; Phenyl-hexyl RP-LC column

Why This Matters

Procurement of a 13C6 internal standard reduces the risk of matrix effect-induced quantitative bias and method failure during regulatory validation, a known limitation of deuterated analogs.

• [1] Szarka S, Nguyen V, Prokai L, Prokai-Tatrai K. Separation of dansylated 17β-estradiol, 17α-estradiol, and estrone on a single HPLC column for simultaneous quantitation by LC-MS/MS. Anal Bioanal Chem. 2013;405(10):3399-3406. DOI: 10.1007/s00216-013-6710-y. View Source

High Isotopic Purity and Specific Mass Shift: Differentiating 13C6 from 13C2 and d4 Estradiol

Technical documentation for rel-Estradiol-13C6 specifies a high isotopic enrichment of 99 atom% 13C6, which corresponds to a precise mass shift of +6 Da relative to unlabeled estradiol . This is a critical procurement differentiator compared to Estradiol-13C2 (CAS 82938-05-4, +2 Da shift) or Estradiol-d4 (CAS 66789-03-5, +4 Da shift), where the d4 variant often carries an isotopic purity of only 95-97 atom% D4 . The lower isotopic purity of d4 standards introduces measurable levels of unlabeled or partially labeled species that can contribute to background signal at the native analyte m/z channel, thereby elevating the lower limit of quantitation (LLOQ) and reducing assay sensitivity .

Isotopic purity

Data to verify

99 atom% 13C6 vs 95–97% D4

Higher enrichment reduces isotopic cross-talk and background interference

Supplier specification; d4 purity typically lower

Evidence Dimension	Isotopic Purity
Target Compound Data	99 atom% 13C6
Comparator Or Baseline	Estradiol-d4: 95-97 atom% D4
Quantified Difference	Target compound exhibits 2-4 percentage points higher nominal isotopic purity
Conditions	Isotopic purity specification per manufacturer/vendor documentation

Why This Matters

Higher isotopic purity minimizes isotopic cross-talk and background interference, enabling lower limits of quantitation and more robust performance in ultra-trace clinical analysis.

Validated Sensitivity: 100 pg Spike Enables Precise Tissue Quantitation

In a peer-reviewed quantitative protocol using isotope dilution LC-MS/MS, 100 pg of 13C6-estradiol internal standard was spiked into rat hypothalamic tissue homogenates for estradiol quantitation . This fixed 100 pg addition enabled accurate measurement of endogenous E2 concentrations in a complex tissue matrix following liquid-liquid extraction and dansyl derivatization. The use of the 13C6-labeled IS at this defined quantity corrected for extraction recovery losses and ion source variability, demonstrating the compound's utility at low picogram-level sensitivity .

Tissue spike quantitation

Method context

100 pg IS per sample; rat hypothalamus tissue

Enables low pg-level estradiol measurement in tissue

Dansyl derivatization; LC-MS-8050 triple quadrupole

Evidence Dimension	Internal Standard Spike Quantity
Target Compound Data	100 pg per sample
Comparator Or Baseline	Not applicable (single-method validation); comparison to alternative IS not reported in this study
Quantified Difference	Not reported; data supports method sensitivity capability with target compound
Conditions	Rat hypothalamus tissue homogenate; Liquid-liquid extraction (MTBE); Dansyl chloride derivatization; LC-MS-8050 triple quadrupole MS

Why This Matters

Demonstrates that the compound is effective at low mass additions (100 pg) in complex biological matrices, supporting procurement for sensitive preclinical or clinical studies requiring minimal sample volume.

Validated Storage Stability: Quantitative Shelf-Life Specification for Inventory Planning

Vendor technical data for rel-Estradiol-13C6 provides explicit, quantitative storage stability specifications: 3 years at -20°C as powder, 2 years at 4°C, and 6 months at -80°C in solvent . This level of specification is essential for laboratories performing multi-year clinical studies or maintaining long-term reference standard inventory. In contrast, many deuterated analog vendors provide only generic 'store at -20°C' guidance without quantified shelf-life data, creating procurement uncertainty and increasing the risk of degradation-related assay variability during long-term method use .

Storage stability

Specification review

-20°C: 3 years (powder)
4°C: 2 years

Quantified shelf-life supports multi-year inventory planning

Vendor specification; powder form

Evidence Dimension	Storage Stability (Powder)
Target Compound Data	-20°C: 3 years; 4°C: 2 years
Comparator Or Baseline	Generic deuterated estradiol standards: typically unspecified or 'store at -20°C' without quantitative shelf-life data
Quantified Difference	Quantified shelf-life data provided vs. unspecified for many comparators
Conditions	Powder form; vendor-specified storage conditions

Why This Matters

Quantified long-term stability data reduces procurement and inventory risk, enabling confident batch purchasing and multi-year method lifecycle planning without repeated re-validation.

Optimal Use Cases for rel-Estradiol-13C6: Where This Internal Standard Delivers Maximum Procurement Value

Regulated Bioanalytical Method Validation for Clinical Trials (FDA/ICH M10 Compliance)

In clinical pharmacokinetic studies requiring ultra-low level quantitation of endogenous estradiol (typically in the low pg/mL range), rel-Estradiol-13C6 is the internal standard of choice for method validation. Its high isotopic purity (99 atom% 13C6) and demonstrated ability to eliminate matrix effects that deuterated standards cannot [1] directly support compliance with FDA and ICH M10 guidance on bioanalytical method validation, which mandates the use of stable isotope-labeled internal standards to correct for matrix effects and recovery [2].

High-Sensitivity Tissue Quantitation in Preclinical Pharmacology

For researchers quantifying estradiol in small tissue samples (e.g., rodent hypothalamus or tumor biopsies) where sample mass is limiting, the demonstrated 100 pg spike capability of 13C6-estradiol enables accurate measurement [1]. The 13C6 label ensures that the internal standard tracks the native analyte through tissue homogenization, liquid-liquid extraction, and derivatization steps, yielding precise tissue concentration data essential for pharmacodynamic modeling and target engagement studies [1].

Simultaneous Estrogen Panel Quantitation in Clinical Research Laboratories

Laboratories developing multiplexed LC-MS/MS assays for panels of estrogens (e.g., estrone, estradiol, estriol, and their metabolites) benefit from using 13C6-estradiol as part of a mixed isotope-labeled internal standard set. As demonstrated in a comprehensive 15-analyte estrogen profiling assay, 13C-labeled estrone and estradiol internal standards were used alongside deuterated standards for other metabolites, enabling precise, matrix-corrected quantitation of both conjugated and unconjugated species at limits of detection as low as 10 fg on-column [1].

Long-Term Reference Standard Banking for Multi-Year Clinical Studies

For clinical research organizations conducting longitudinal studies spanning several years, the explicitly quantified shelf-life of rel-Estradiol-13C6 (3 years at -20°C powder storage) provides a procurement advantage over deuterated analogs lacking such specification [1]. This enables single-batch purchasing for the entire study duration, eliminating the need for re-validation triggered by multiple standard lots and ensuring consistent analytical performance across all study time points [1].

Application

Selection Property

Validation Focus

Research PK bioanalysis and method validation

Matrix-effect compensation, isotopic purity

Accuracy and precision endpoint review

Preclinical tissue quantitation (small samples)

Low pg-level spike capability, co-elution

Recovery and matrix-effect correction in tissue

Multiplexed estrogen profiling research

Co-eluting 13C6-IS for panel quantitation

On-column sensitivity, cross-analyte matrix effects

Long-term reference standard inventory

Quantified shelf-life stability data

Multi-year method consistency without re-validation

• [1] Szarka S, Nguyen V, Prokai L, Prokai-Tatrai K. Separation of dansylated 17β-estradiol, 17α-estradiol, and estrone on a single HPLC column for simultaneous quantitation by LC-MS/MS. Anal Bioanal Chem. 2013;405(10):3399-3406. DOI: 10.1007/s00216-013-6710-y. View Source
• [2] FDA. M10 Bioanalytical Method Validation and Study Sample Analysis (Guidance for Industry). U.S. Department of Health and Human Services, 2022. View Source